Cas no 49594-75-4 (4-Ethyl-γ-oxobenzenebutanoic Acid)
49594-75-4 structure
Product Name:4-Ethyl-γ-oxobenzenebutanoic Acid
CAS No:49594-75-4
MF:C12H14O3
MW:206.237763881683
MDL:MFCD00173766
CID:89553
PubChem ID:316983
Update Time:2025-04-18
4-Ethyl-γ-oxobenzenebutanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Ethylbenzoyl)propionic acid
- 4-(4-ethylphenyl)-4-oxobutanoic acid
- AC1L7V1W
- AC1Q2TE6
- ACMC-1AJZ0
- Maybridge1_002070
- NSC246068
- Oprea1_304761
- SureCN5081078
- 4-(4-ethyl-phenyl)-4-oxo-butyric acid
- CCG-236277
- J-513501
- BB 0218528
- 3-(4-ethylbenzoyl)-propionic acid
- FT-0616620
- HMS547G02
- TS-00376
- Benzenebutanoic acid, 4-ethyl-.gamma.-oxo-
- MFCD00173766
- NSC-246068
- EN300-17301
- AKOS000200479
- SCHEMBL5081078
- CS-0309310
- Benzenebutanoic acid,4-ethyl-g-oxo-
- 4-(4-Ethylphenyl)-4-oxobutanoicacid
- 4-(4-Ethylphenyl)-4-oxobutyric acid
- Z56913171
- 49594-75-4
- DTXSID30311853
- 4-OXO-4-(4-ETHYLPHENYL)BUTYRIC ACID
- ALBB-023623
- G86073
- Benzenebutanoic acid, 4-ethyl-gamma-oxo-
- DB-051652
- 4-Ethyl-γ-oxobenzenebutanoic Acid
-
- MDL： MFCD00173766
- Inchi： 1S/C12H14O3/c1-2-9-3-5-10(6-4-9)11(13)7-8-12(14)15/h3-6H,2,7-8H2,1H3,(H,14,15)
- InChI Key： ZLHLIRYSBPOFQB-UHFFFAOYSA-N
- SMILES： O=C(CCC(=O)O)C1C=CC(=CC=1)CC
Computed Properties
- Exact Mass: 206.09400
- Monoisotopic Mass: 206.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: nothing
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- Color/Form: powder
- Density: 1.1±0.1 g/cm3
- Melting Point: 92-94°C
- Boiling Point: 398.6±35.0 °C at 760 mmHg
- Flash Point: Not available
- PSA: 54.37000
- LogP: 2.29650
- Solubility: Not determined
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
4-Ethyl-γ-oxobenzenebutanoic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Ethyl-γ-oxobenzenebutanoic Acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
4-Ethyl-γ-oxobenzenebutanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E926930-1g |
4-Ethyl-γ-oxobenzenebutanoic Acid |
49594-75-4 | 1g |
$64.00 | 2023-05-18 | ||
| TRC | E926930-5g |
4-Ethyl-γ-oxobenzenebutanoic Acid |
49594-75-4 | 5g |
$87.00 | 2023-05-18 | ||
| TRC | E926930-10g |
4-Ethyl-γ-oxobenzenebutanoic Acid |
49594-75-4 | 10g |
$144.00 | 2023-05-18 | ||
| TRC | E926930-25g |
4-Ethyl-γ-oxobenzenebutanoic Acid |
49594-75-4 | 25g |
$282.00 | 2023-05-18 | ||
| Alichem | A019111209-500g |
4-(4-Ethylphenyl)-4-oxobutanoic acid |
49594-75-4 | 95% | 500g |
$689.04 | 2023-09-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20767-5g |
3-(4-Ethylbenzoyl)propionic acid, 98% |
49594-75-4 | 98% | 5g |
￥1773.00 | 2022-09-21 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20767-25g |
3-(4-Ethylbenzoyl)propionic acid, 98% |
49594-75-4 | 98% | 25g |
￥4267.00 | 2022-09-21 | |
| Enamine | EN300-17301-0.05g |
4-(4-ethylphenyl)-4-oxobutanoic acid |
49594-75-4 | 95% | 0.05g |
$19.0 | 2023-09-20 | |
| Enamine | EN300-17301-0.1g |
4-(4-ethylphenyl)-4-oxobutanoic acid |
49594-75-4 | 95% | 0.1g |
$19.0 | 2023-09-20 | |
| Enamine | EN300-17301-0.25g |
4-(4-ethylphenyl)-4-oxobutanoic acid |
49594-75-4 | 95% | 0.25g |
$19.0 | 2023-09-20 |
4-Ethyl-γ-oxobenzenebutanoic Acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
49594-75-4 (4-Ethyl-γ-oxobenzenebutanoic Acid) Related Products
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- 4144-62-1(5-Benzoylpentanoic acid)
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